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Introduction
Supercritical carbon dioxide (scCO2) dyeing is an innovative and environmentally friendly

technology that offers a waterless alternative to conventional aqueous dyeing methods for

synthetic fibers like polyester. This process utilizes carbon dioxide in its supercritical state,

where it exhibits properties of both a liquid and a gas, to dissolve and transport disperse dyes

into the polymer matrix. The use of scCO2 eliminates the need for water, thereby eradicating

wastewater effluent and reducing energy consumption associated with drying. Disperse Red
153 is a disperse dye suitable for coloring polyester fibers. This document provides detailed

application notes and experimental protocols for the dyeing of polyester with Disperse Red
153 using supercritical CO2 technology.

Data Presentation
The efficiency of supercritical CO2 dyeing is influenced by several key parameters, including

temperature, pressure, dyeing time, and dye concentration. The color strength of the dyed

polyester fabric, represented by the K/S value, is a critical measure of dyeing performance. The

following tables summarize the impact of these parameters on the K/S values.[1][2]

Table 1: Effect of Temperature and Time on Color Strength (K/S)
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Temperature (°C) Dyeing Time (min)
K/S Value
(Commercial
Disperse Red 153)

K/S Value (Crude
Disperse Red 153)

80 20 ~2.5 ~3.0

80 40 ~3.0 ~3.5

100 20 ~4.0 ~4.8

100 40 ~5.0 ~6.0

120 20 ~6.0 ~7.0

120 40 ~7.5 ~8.8

140 20 ~7.8 ~9.0

140 40 ~9.5 ~11.0

Note: K/S values are approximated from graphical data presented in the source literature. The

dyeing pressure was maintained at 21 MPa and the dye concentration was 2% on weight of

fiber (owf).[1][2]

Table 2: Effect of Pressure on Color Strength (K/S)

Pressure (MPa)
K/S Value (Commercial
Disperse Red 153)

K/S Value (Crude Disperse
Red 153)

17 ~5.0 ~5.8

19 ~5.5 ~6.5

21 ~6.0 ~7.0

23 ~6.2 ~7.2

25 ~6.3 ~7.3

27 ~6.3 ~7.3

29 ~6.3 ~7.3
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Note: K/S values are approximated from graphical data. The dyeing temperature was

maintained at 110°C for 40 minutes with a dye concentration of 2% owf.[1][2]

Table 3: Effect of Dye Concentration on Color Strength (K/S)

Dye Concentration (% owf)
K/S Value (Commercial
Disperse Red 153)

K/S Value (Crude Disperse
Red 153)

1 ~3.0 ~3.5

2 ~6.0 ~7.0

3 ~8.5 ~10.0

4 ~10.0 ~11.8

5 ~10.2 ~12.0

6 ~10.2 ~12.0

7 ~10.2 ~12.0

Note: K/S values are approximated from graphical data. The dyeing was conducted at 110°C

and 21 MPa for 40 minutes.[1][2]

Table 4: Typical Color Fastness Properties of Polyester Dyed with Disperse Dyes in scCO2

Fastness Test Typical Rating

Washing Fastness (Color Change) 4-5

Washing Fastness (Staining) 4-5

Rubbing Fastness (Dry) 4-5

Rubbing Fastness (Wet) 4

Light Fastness (Xenon Arc) 5-6

Note: These are typical expected values for disperse dyed polyester and may vary based on

the specific dyeing conditions and post-treatment processes.
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Experimental Protocols
Protocol 1: Supercritical CO2 Dyeing of Polyester with
Disperse Red 153
1. Materials and Equipment:

Polyester fabric

Disperse Red 153 (commercial or crude)

Supercritical CO2 dyeing apparatus (high-pressure vessel, CO2 pump, heating system,

temperature and pressure controllers)

SFC grade carbon dioxide

2. Procedure:

Sample Preparation: Cut a sample of polyester fabric to the desired size and weigh it

accurately.

Loading the Dyeing Vessel: Place the polyester fabric sample and a weighed amount of

Disperse Red 153 into the dyeing vessel.

Sealing the System: Securely seal the dyeing vessel.

Pressurization and Heating:

Heat the vessel to the desired dyeing temperature (e.g., 80-140°C).[1][2]

Simultaneously, pump liquid CO2 into the vessel until the desired pressure is reached

(e.g., 17-29 MPa).[1][2]

Dyeing Cycle: Maintain the set temperature and pressure for the desired dyeing time (e.g.,

20-80 minutes).[3]

Depressurization and Cooling:
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After the dyeing cycle, stop the CO2 flow and cool the vessel to below the critical

temperature of CO2 (31.1°C).

Slowly release the CO2 pressure. The CO2 can be recycled.

Sample Removal: Once the system is fully depressurized, open the vessel and remove the

dyed polyester sample.

Post-Treatment (Optional but Recommended): To remove any residual dye on the fiber

surface, a reduction clearing process can be performed. This involves washing the dyed

fabric in a solution containing sodium hydrosulfite and sodium hydroxide.

Protocol 2: Evaluation of Color Fastness
1. Color Fastness to Washing (ISO 105-C06):

Specimen Preparation: Prepare a composite specimen by sewing the dyed polyester sample

(4x10 cm) to a multi-fiber adjacent fabric.

Washing Procedure:

Place the composite specimen in a stainless-steel container with a specified number of

steel balls and a washing solution containing a standard detergent.

Agitate the container in a laundering machine at a specified temperature (e.g., 40°C or

60°C) for a set duration (e.g., 30 or 45 minutes).[4][5][6]

Rinsing and Drying: Rinse the specimen thoroughly with water and dry it in air at a

temperature not exceeding 60°C.

Assessment: Evaluate the change in color of the dyed specimen and the degree of staining

on the adjacent multi-fiber fabric using the respective grey scales under standard lighting

conditions.

2. Color Fastness to Rubbing (AATCC Test Method 8):

Specimen Preparation: Mount a sample of the dyed polyester fabric on the base of a

crockmeter.
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Dry Rubbing:

Mount a square of standard white cotton crocking cloth onto the rubbing finger of the

crockmeter.

Perform a specified number of back-and-forth rubs (e.g., 10 cycles).[7][8]

Wet Rubbing:

Wet a fresh square of white cotton crocking cloth with distilled water to a specified

moisture content.

Repeat the rubbing process as in the dry test.[7]

Assessment: Evaluate the degree of color transfer to the white crocking cloths using the

AATCC Gray Scale for Staining.[7]

3. Color Fastness to Light (ISO 105-B02):

Specimen Preparation: Mount a sample of the dyed polyester fabric in a sample holder,

partially covered with an opaque mask.

Exposure:

Place the sample holder in a lightfastness tester equipped with a xenon arc lamp.

Expose the specimen to the light source under controlled conditions of temperature and

humidity.[9][10]

Simultaneously expose a set of blue wool lightfastness standards.

Assessment: Periodically compare the fading of the dyed specimen with the fading of the

blue wool standards. The lightfastness rating is determined by the blue wool standard that

shows a similar degree of fading.[11][12]

Visualizations
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Caption: Experimental workflow for supercritical CO2 dyeing and subsequent analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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